Polybrominated biphenyls

Polybrominated Biphenyls (PBBs) are a class of organic compounds containing bromine atoms in the biphenyl structure. They were widely used as flame retardants in various applications including plastics, electrical and electronic equipment due to their high thermal stability and flame-resistant properties. However, PBBs have been recognized as persistent environmental pollutants because they do not easily degrade and can accumulate in the environment. Additionally, they pose significant health risks, particularly when released into the air or ingested through contaminated food. The use of PBBs has been banned globally due to their toxicity and persistence, with alternative flame retardants being developed to replace them.